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Compound of Interest

Compound Name: Reactive Red 120

Cat. No.: B052245

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for
laboratory safety and chemical handling.

This guide provides essential safety and logistical information for the proper handling and
disposal of Reactive Red 120. Adherence to these procedures is critical for ensuring a safe
laboratory environment and accurate experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)

Reactive Red 120 is classified as a hazardous substance that can cause allergic skin
reactions, serious eye irritation, and may lead to allergy or asthma symptoms or breathing
difficulties if inhaled.[1][2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Reactive Red 120
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Protection Type Required PPE Specifications & Rationale

A dust mask (type N95 in the
US) should be used to prevent
) ) ) inhalation of the powder. For
Respiratory Protection Dust mask or respirator[4] o o
situations with inadequate
ventilation, a respirator is

necessary.

o To protect against dust
) Safety glasses with side ) )
Eye and Face Protection ) ] particles and potential
shields or chemical goggles

splashes.
] Chemical-resistant gloves Prevents skin contact and
Hand Protection ] o
(e.g., PVC) potential sensitization.

) To protect personal clothing
Body Protection Laboratory coat or overalls o
from contamination.

) Standard laboratory practice to
Foot Protection Closed-toe shoes ) )
protect against spills.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risk and maintain
the chemical's integrity.

Operational Plan: Handling Reactive Red 120

e Preparation:
o Ensure a well-ventilated area, preferably a fume hood, is used for handling the powder.
o Assemble all necessary PPE as outlined in Table 1.
o Have an eyewash station and safety shower readily accessible.

e Handling:

o Avoid generating dust. Use dry, clean-up procedures.
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o Do not eat, drink, or smoke in the handling area.

o Limit all unnecessary personal contact with the chemical.

e Post-Handling:

o Wash hands thoroughly with soap and water after handling.

o Clean the work area and decontaminate any equipment used.
Storage Plan
o Store in a cool, dry, well-ventilated area.

o Keep containers securely sealed in their original packaging, which is typically a polyethylene
or polypropylene container.

» Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, chlorine
bleaches), to prevent the risk of ignition.

o Keep away from foodstuffs and drinks.

Spill Management and Disposal

Immediate and appropriate response to spills is crucial to prevent the spread of contamination
and exposure.

Spill Response Protocol
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Small, localized spill

Large, widespread spill

Minor Spill ¢ A

[ Minor Spill Detected j

[ Restrict access to the area j
Wear appropriate PPE }

(Gloves, Goggles, Respirator)

'

Cover with absorbent material

l

Sweep or vacuum up material

'

[

Place in a labeled, sealable container j

'

é ¢ Major Spill

[ Major Spill Detected j

[ Evacuate the area and move upwind

i

[ Alert Emergency Responders ]

i

)

[ Clean the spill area j

[ Secure the area and prevent entry j

N J

Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of Reactive Red 120.
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Disposal Plan

All waste containing Reactive Red 120 must be treated as hazardous waste.
» Place waste material in a clean, dry, sealable, and clearly labeled container.
o Dispose of the waste in an authorized landfill.

o Consult with your institution's environmental health and safety department and local waste
management authority for specific disposal regulations.

» Do not dispose of Reactive Red 120 down the drain or in regular trash.

Standard Operating Procedure for Use

The following diagram outlines the standard procedure for working with Reactive Red 120 in a
laboratory setting.
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Begin Experiment

Standard Oper(vting Procedure

1. Pre-Experiment Preparation
- Review SDS
- Assemble PPE
- Prepare workspace

'

2. Weighing
- Use a ventilated enclosure
- Avoid dust generation

'

3. Dissolution
- Add powder to solvent slowly
- Stir gently

'

4. Experimental Use
- Conduct experiment in a designated area

'

5. Post-Experiment Cleanup
- Decontaminate glassware and surfaces

'

6. Waste Disposal
- Collect all waste in labeled containers

'

7. Storage
- Return stock container to designated storage

v

End of Procedure

Click to download full resolution via product page

Caption: Standard operating procedure for the safe use of Reactive Red 120.
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By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle Reactive Red 120, ensuring both personal safety and the integrity of their
scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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